Cas no 16478-18-5 (1,2,3,4,5-Pentachloro-6-iodobenzene)
1,2,3,4,5-Pentachloro-6-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with five chlorine atoms and one iodine atom. Its highly halogenated structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of complex polyhalogenated compounds. The presence of both chlorine and iodine substituents enhances its reactivity in selective substitution and functionalization processes. This compound is also of interest in materials science and agrochemical research due to its potential as a building block for specialty chemicals. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic applications.
16478-18-5 structure
Product Name:1,2,3,4,5-Pentachloro-6-iodobenzene
1,2,3,4,5-Pentachloro-6-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,5-Pentachloro-6-iodobenzene
- Benzene,1,2,3,4,5-pentachloro-6-iodo-
- 2,3,4,5,6-pentachloro-6-iodobenzene
- 2,3,4,5,6-pentachloroiodobenzene
- Benzene,pentachloroiodo
- Iodopentachlorbenzol
- Pentachlor-iod-benzol
- Pentachlor-jod-benzol
- pentachloroiodobenzene
- Pentachloroiodobenzne
- Benzene,pentachloroiodo-
- Benzene, pentachloroiodo-
- FT-0606176
- MFCD00173667
- 16478-18-5
- DTXSID40167808
- SCHEMBL5247891
- F96584
- J-503747
-
- MDL： MFCD00173667
- Inchi： 1S/C6Cl5I/c7-1-2(8)4(10)6(12)5(11)3(1)9
- InChI Key： JUOZURBHPHLQGX-UHFFFAOYSA-N
- SMILES： IC1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 373.74900
- Monoisotopic Mass: 373.749
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.7
Experimental Properties
- Color/Form: Not determined
- Density: 2.196
- Melting Point: 215-217℃
- Boiling Point: 356.8°Cat760mmHg
- Flash Point: 169.6°C
- Refractive Index: 1.665
- PSA: 0.00000
- LogP: 5.55820
- Solubility: Not determined
1,2,3,4,5-Pentachloro-6-iodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1,2,3,4,5-Pentachloro-6-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12135606-5g |
1,2,3,4,5-Pentachloro-6-iodobenzene |
16478-18-5 | 95+% | 5g |
$823 | 2024-07-24 |
1,2,3,4,5-Pentachloro-6-iodobenzene Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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